![molecular formula C9H9N3OS3 B5873905 N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide CAS No. 313516-32-4](/img/structure/B5873905.png)
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide
Overview
Description
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide, commonly known as ETT, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. ETT belongs to the class of thiadiazole derivatives and has shown promising results in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of ETT involves the inhibition of COX-2 activity, which leads to a reduction in the production of prostaglandins, a group of lipid compounds that play a crucial role in the inflammatory response. ETT has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells by activating the caspase pathway. Furthermore, ETT has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
ETT has been shown to possess various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in macrophages. ETT has also been shown to reduce the levels of glucose and insulin in diabetic rats, making it a potential candidate for the treatment of diabetes. Furthermore, ETT has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
Advantages and Limitations for Lab Experiments
ETT has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has been found to be non-toxic and well-tolerated in animal studies, making it a safe candidate for further research. However, the limitations of ETT include its poor solubility in water, which can affect its bioavailability, and its potential to interact with other drugs.
Future Directions
There are several future directions for the research of ETT. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Another direction is to explore its anti-cancer properties and its potential as a chemotherapeutic agent. Additionally, further research can be conducted to optimize the synthesis method of ETT and to improve its bioavailability. In conclusion, ETT is a promising compound that has shown potential therapeutic applications in various diseases, and further research is needed to explore its full potential.
Synthesis Methods
The synthesis of ETT involves the reaction of 2-aminothiophenol with ethyl chloroacetate to form 2-ethylthio-1,3-benzothiazole. This intermediate compound is then reacted with thiosemicarbazide to yield ETT. The synthesis method of ETT has been reported in various research articles and has been optimized for high yield and purity.
Scientific Research Applications
ETT has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. ETT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. This inhibition leads to a reduction in inflammation, making ETT a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3OS3/c1-2-14-9-12-11-8(16-9)10-7(13)6-4-3-5-15-6/h3-5H,2H2,1H3,(H,10,11,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIDDJVFVEVKMJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3OS3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301178237 | |
Record name | N-[5-(Ethylthio)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301178237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
313516-32-4 | |
Record name | N-[5-(Ethylthio)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=313516-32-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[5-(Ethylthio)-1,3,4-thiadiazol-2-yl]-2-thiophenecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301178237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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